Cas no 142219-29-2 (4H-1,2,4-Triazole-3-methanol, 4-[(4-nitrophenyl)methyl]-5-(propylthio)-)

• Product Name: 4H-1,2,4-Triazole-3-methanol, 4-[(4-nitrophenyl)methyl]-5-(propylthio)-
• CAS No: 142219-29-2
• MF: C₁₃H₁₆N₄O₃S
• MW: 308.356141090393
• CID: 1310056
• Update Time: 2024-08-18

4H-1,2,4-Triazole-3-methanol, 4-[(4-nitrophenyl)methyl]-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-methanol, 4-[(4-nitrophenyl)methyl]-5-(propylthio)-

• Inchi： 1S/C13H16N4O3S/c1-2-7-21-13-15-14-12(9-18)16(13)8-10-3-5-11(6-4-10)17(19)20/h3-6,18H,2,7-9H2,1H3
• InChI Key： HSDSYLZIHYBCKS-UHFFFAOYSA-N
• SMILES： N1=C(SCCC)N(CC2=CC=C([N+]([O-])=O)C=C2)C(CO)=N1

Computed Properties

• Exact Mass: 308.09448

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 566.7±60.0 °C(Predicted)
• PSA: 94.08
• pka: 12.83±0.10(Predicted)